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Compound of Interest

Compound Name: 2,6-Dichlorobenzylideneacetone

CAS No.: 41420-69-3

Cat. No.: B1310720

Get Quote

Introduction
2,6-Dichlorobenzylideneacetone, a derivative of dibenzylideneacetone, is a compound of

interest in organic synthesis and materials science. Its structural elucidation is paramount for

understanding its chemical properties and potential applications. Spectroscopic techniques

such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS) are indispensable tools for the unambiguous characterization of this

molecule. This guide provides an in-depth analysis of the expected spectroscopic data for 2,6-
Dichlorobenzylideneacetone, drawing upon the spectral features of its parent compound,

dibenzylideneacetone, and the key precursor, 2,6-dichlorobenzaldehyde.

The structure of 2,6-Dichlorobenzylideneacetone is presented below:

Caption: Chemical structure of 2,6-Dichlorobenzylideneacetone.

Predicted Spectroscopic Data
Due to the limited availability of direct experimental data for 2,6-Dichlorobenzylideneacetone,

the following sections provide a reasoned prediction of its spectroscopic characteristics. These
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predictions are based on the well-documented spectra of dibenzylideneacetone and 2,6-

dichlorobenzaldehyde, taking into account the electronic effects of the chlorine substituents.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2,6-Dichlorobenzylideneacetone is expected to be symmetrical due

to the free rotation around the single bonds. The key signals and their predicted chemical shifts

are summarized below:
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Protons
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Rationale

Vinylic (α to

C=O)
~ 7.0 - 7.2 Doublet ~ 16

The electron-

withdrawing

nature of the

dichlorophenyl

group will

deshield these

protons

compared to

dibenzylideneace

tone. The large

coupling

constant is

characteristic of

a trans

configuration.

Vinylic (β to

C=O)
~ 7.8 - 8.0 Doublet ~ 16

These protons

will be

significantly

deshielded due

to their proximity

to the aromatic

ring and the

carbonyl group.

Aromatic (H-4) ~ 7.3 - 7.5 Triplet ~ 8

The chemical

shift is influenced

by the two ortho

chlorine atoms.

Aromatic (H-3,

H-5)
~ 7.1 - 7.3 Doublet ~ 8

These protons

are ortho to the

single chlorine

atom and will be

deshielded.
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¹³C NMR Spectroscopy
The predicted ¹³C NMR spectrum will reflect the electronic environment of each carbon atom.

The electron-withdrawing chlorine atoms will have a significant impact on the chemical shifts of

the aromatic carbons.

Carbon
Predicted Chemical Shift
(δ, ppm)

Rationale

Carbonyl (C=O) ~ 185 - 190

The carbonyl carbon is

expected to be in a typical

range for α,β-unsaturated

ketones.

Vinylic (α to C=O) ~ 125 - 130
Shielded relative to the β-

carbon.

Vinylic (β to C=O) ~ 140 - 145

Deshielded due to conjugation

with the aromatic ring and

carbonyl group.

Aromatic (C-1) ~ 135 - 140
The ipso-carbon attached to

the vinyl group.

Aromatic (C-2, C-6) ~ 130 - 135

The ipso-carbons attached to

the chlorine atoms will be

significantly deshielded.

Aromatic (C-4) ~ 128 - 132
The para-carbon to the vinyl

group.

Aromatic (C-3, C-5) ~ 126 - 130
The meta-carbons to the vinyl

group.

Infrared (IR) Spectroscopy
The IR spectrum will provide key information about the functional groups present in the

molecule.
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Functional Group
Predicted
Wavenumber
(cm⁻¹)

Intensity Rationale

C=O Stretch (Ketone) ~ 1650 - 1670 Strong

Conjugation with the

double bonds and

aromatic rings lowers

the stretching

frequency compared

to a saturated ketone.

C=C Stretch (Alkenyl) ~ 1600 - 1620 Medium

Characteristic of the

carbon-carbon double

bonds in the

conjugated system.

C=C Stretch

(Aromatic)
~ 1450 - 1580 Medium-Weak

Multiple bands are

expected for the

aromatic ring.

C-H Stretch

(Aromatic)
~ 3000 - 3100 Medium-Weak

C-H Stretch (Vinylic) ~ 3020 - 3080 Medium-Weak

C-Cl Stretch ~ 700 - 800 Strong

The presence of

strong absorptions in

this region will be a

key indicator of the

chloro-substituents.

Mass Spectrometry (MS)
The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl) will be a crucial feature.
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Ion Predicted m/z Rationale

[M]⁺ 304, 306, 308, 310, 312

The molecular ion peak will

exhibit a characteristic isotopic

cluster due to the presence of

four chlorine atoms. The

relative intensities will follow

the expected pattern for a

C₁₇H₁₀Cl₄O species.

[M - Cl]⁺ 269, 271, 273, 275

Loss of a chlorine radical is a

common fragmentation

pathway.

[M - CO]⁺ 276, 278, 280, 282, 284
Loss of a neutral carbon

monoxide molecule.

[C₇H₃Cl₂]⁺ 138, 140, 142
Fragmentation leading to the

dichlorophenyl cation.

Experimental Protocols
Synthesis of 2,6-Dichlorobenzylideneacetone
This compound can be synthesized via a Claisen-Schmidt condensation reaction between 2,6-

dichlorobenzaldehyde and acetone in the presence of a base.[1]

Materials:

2,6-Dichlorobenzaldehyde

Acetone

Sodium hydroxide

Ethanol

Water

Procedure:
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Dissolve 2,6-dichlorobenzaldehyde (2 equivalents) in ethanol in a round-bottom flask.

In a separate beaker, prepare a solution of sodium hydroxide in water and cool it in an ice

bath.

Add acetone (1 equivalent) to the ethanolic solution of 2,6-dichlorobenzaldehyde.

Slowly add the cold sodium hydroxide solution to the flask with constant stirring while

maintaining the temperature below 25 °C.

Continue stirring for 2-3 hours at room temperature. A precipitate should form.

Collect the solid product by vacuum filtration and wash it with cold water until the washings

are neutral.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 2,6-
Dichlorobenzylideneacetone.

Synthesis Workflow

Reactants ReactionBase (NaOH) WorkupPrecipitation PurificationFiltration & Washing ProductRecrystallization

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,6-Dichlorobenzylideneacetone.

Spectroscopic Analysis
NMR: Samples should be dissolved in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-

d₆) and analyzed on a spectrometer operating at a frequency of 300 MHz or higher for ¹H

NMR and 75 MHz or higher for ¹³C NMR.

IR: Spectra can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. Solid

samples can be analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR)

accessory.
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MS: Mass spectra can be acquired using an Electron Ionization (EI) source coupled with a

quadrupole or time-of-flight (TOF) mass analyzer.

Conclusion
This technical guide provides a comprehensive overview of the predicted spectroscopic data

for 2,6-Dichlorobenzylideneacetone. By leveraging the known spectral characteristics of

structurally related compounds, we can confidently anticipate the key features in its ¹H NMR,

¹³C NMR, IR, and mass spectra. This information is invaluable for researchers and scientists

working on the synthesis and characterization of this and similar molecules, providing a solid

foundation for experimental design and data interpretation.
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Available at: [https://www.benchchem.com/product/b1310720/docs#spectroscopic-
characterization-of-2-6-dichlorobenzylideneacetone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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